N-(5-methyl-3-isoxazolyl)-4-{[(4-methylphenyl)amino]sulfonyl}-2-thiophenecarboxamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-4-[(4-methylphenyl)sulfamoyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H15N3O4S2/c1-10-3-5-12(6-4-10)19-25(21,22)13-8-14(24-9-13)16(20)17-15-7-11(2)23-18-15/h3-9,19H,1-2H3,(H,17,18,20)
• InChI Key: UJQXMRBOHMGLNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CSC(=C2)C(=O)NC3=NOC(=C3)C
• Molecular Formula: C16H15N3O4S2
• Molecular Weight: 377.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(5-methyl-3-isoxazolyl)-4-{[(4-methylphenyl)amino]sulfonyl}-2-thiophenecarboxamide involves complex organic synthesis techniques. For instance, the preparation of mammalian metabolites of similar biaryl-bis-sulfonamide compounds uses microbial-based surrogate biocatalytic systems, demonstrating the intricacy involved in synthesizing such compounds and their derivatives (Zmijewski et al., 2006). Synthesis routes may involve reactions such as condensation, cycloaddition, and sulfonamide formation, highlighting the compound's complex synthetic accessibility.

Molecular Structure Analysis

The molecular structure of N-(5-methyl-3-isoxazolyl)-4-{[(4-methylphenyl)amino]sulfonyl}-2-thiophenecarboxamide and related compounds can be elucidated using spectroscopic techniques such as NMR, IR, and X-ray crystallography. The crystal structure of a Schiff base related to the compound shows the conformation and intramolecular interactions, including hydrogen bonding and π-π stacking, which are crucial for understanding the compound's chemical behavior (Subashini et al., 2009).